Cas no 778596-28-4 (HS-PEG10-tBu)

• Product Name: HS-PEG10-tBu
• CAS No: 778596-28-4
• MF: C₂₇H₅₄O₁₂S
• MW: 602.775469303131
• CID: 2196611
• Update Time: 2025-10-30

HS-PEG10-tBu Chemical and Physical Properties

Names and Identifiers

• HS-PEG10-tBu
• HS-PEG1
• Tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-sulfanylethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]

• Inchi： 1S/C27H54O12S/c1-27(2,3)39-26(28)4-5-29-6-7-30-8-9-31-10-11-32-12-13-33-14-15-34-16-17-35-18-19-36-20-21-37-22-23-38-24-25-40/h40H,4-25H2,1-3H3
• InChI Key： JEWMRSWOXSDWIM-UHFFFAOYSA-N
• SMILES： SCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 40
• Rotatable Bond Count: 34
• Complexity: 522
• Topological Polar Surface Area: 120

Additional information on HS-PEG10-tBu

Comprehensive Guide to HS-PEG10-tBu (CAS No. 778596-28-4): Properties, Applications, and Innovations

HS-PEG10-tBu (CAS No. 778596-28-4) is a specialized polyethylene glycol (PEG) derivative widely utilized in bioconjugation, drug delivery, and material science. This compound features a thiol (SH) terminal group, a 10-unit PEG spacer, and a tert-butyl (tBu) protecting group, making it a versatile tool for researchers and industries. The unique combination of these functional groups enables precise control over molecular interactions, solubility, and stability, addressing critical challenges in modern biotechnology and nanotechnology.

The growing demand for PEGylated compounds like HS-PEG10-tBu is driven by their ability to enhance pharmacokinetics, reduce immunogenicity, and improve drug delivery efficiency. Recent studies highlight its role in antibody-drug conjugates (ADCs), where the PEG spacer minimizes steric hindrance, optimizing target binding. Additionally, its thiol-reactive properties facilitate site-specific modifications, a key focus in precision medicine and nanoparticle functionalization—topics frequently searched in AI-driven research platforms.

From a synthetic perspective, HS-PEG10-tBu exemplifies advancements in click chemistry and protecting group strategies. The tBu group ensures stability during synthesis, while the PEG chain offers water solubility and biocompatibility. These attributes align with trending searches on "PEGylation techniques" and "controlled-release systems," reflecting its relevance in next-generation therapeutics. Furthermore, its application in hydrogel formation and 3D bioprinting underscores its cross-disciplinary utility.

Quality control and characterization of HS-PEG10-tBu involve advanced analytical techniques such as HPLC, NMR, and mass spectrometry, ensuring batch-to-batch consistency—a critical factor for regulatory compliance in pharmaceutical development. Researchers also explore its potential in sustainable chemistry, leveraging PEG’s biodegradability to reduce environmental impact, a hotspot in green chemistry forums.

In summary, HS-PEG10-tBu (CAS No. 778596-28-4) bridges innovation and practicality across life sciences and materials engineering. Its design caters to evolving needs in targeted therapy, diagnostic imaging, and smart materials, making it a staple in cutting-edge research. As AI and automation accelerate discovery, compounds like this will remain pivotal in translating lab breakthroughs into real-world solutions.